Cas no 1567666-55-0 ((1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1567666-55-0
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 5999291
• PubChem ID: 124561950
• Update Time: 2024-01-12

(1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-chloro-5-(trifluoromethyl)phenylethan-1-ol
• (1S)-1-[3-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1967215
• 1567666-55-0

• Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： RGXXQPQTXLHIOD-YFKPBYRVSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)[C@H](C)O

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes